Cas no 184170-43-2 (2,6-Dibromobenzenesulfonyl chloride)

2,6-Dibromobenzenesulfonyl chloride is a brominated aromatic sulfonyl chloride used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity as a sulfonating agent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of bromine substituents at the 2- and 6-positions enhances its utility in further functionalization, such as cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex sulfonamide derivatives. It exhibits good stability under standard handling conditions while remaining reactive toward nucleophiles. The electron-withdrawing bromine groups also influence its reactivity profile, making it a versatile building block for specialized synthetic applications.

2,6-Dibromobenzenesulfonyl chloride structure

184170-43-2 structure

Product Name:2,6-Dibromobenzenesulfonyl chloride

CAS No:184170-43-2

MF:C₆H₃Br₂ClO₂S

MW:334.412818193436

MDL:MFCD11226510

CID:2183924

PubChem ID:12046095

Update Time:2025-06-09

2,6-Dibromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,6-Dibromobenzenesulfonyl chloride
- 184170-43-2
- 989-819-0
- STL556933
- SCHEMBL6738271
- JHA17043
- MS-20561
- DB-260423
- CS-0328455
- AKOS005255419
- BBL103123
- JFNIGRXUBVKVQG-UHFFFAOYSA-N
- 2,6-Dibromobenzene-1-sulfonyl chloride
- MFCD11226510
- MDL： MFCD11226510
- Inchi： 1S/C6H3Br2ClO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H
- InChI Key： JFNIGRXUBVKVQG-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1S(=O)(=O)Cl)Br

Computed Properties

Exact Mass: 333.78885Da
Monoisotopic Mass: 331.79090Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 42.5Å²

2,6-Dibromobenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D426298-50mg	2,6-Dibromobenzenesulfonyl Chloride	184170-43-2		50mg	$ 50.00	2022-06-05
TRC	D426298-100mg	2,6-Dibromobenzenesulfonyl Chloride	184170-43-2		100mg	$ 65.00	2022-06-05
TRC	D426298-500mg	2,6-Dibromobenzenesulfonyl Chloride	184170-43-2		500mg	$ 185.00	2022-06-05
Apollo Scientific	OR55628-1g	2,6-Dibromobenzenesulfonyl chloride	184170-43-2		1g	£80.00	2025-02-20
Apollo Scientific	OR55628-5g	2,6-Dibromobenzenesulfonyl chloride	184170-43-2		5g	£225.00	2025-02-20
Apollo Scientific	OR55628-10g	2,6-Dibromobenzenesulfonyl chloride	184170-43-2		10g	£350.00	2025-02-20
abcr	AB531352-1 g	2,6-Dibromobenzenesulfonyl chloride; .	184170-43-2		1g	€182.40	2023-07-11
abcr	AB531352-5 g	2,6-Dibromobenzenesulfonyl chloride; .	184170-43-2		5g	€440.50	2023-07-11
abcr	AB531352-10 g	2,6-Dibromobenzenesulfonyl chloride; .	184170-43-2		10g	€663.00	2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1399125-1g	2,6-Dibromobenzenesulfonyl chloride	184170-43-2	98%	1g	￥1053	2023-04-15